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Compound of Interest

Compound Name: Phenylpropiolaldehyde

Cat. No.: B1214465 Get Quote

Title: A Comprehensive Guide to the Safe Handling and Storage of Phenylpropiolaldehyde for

Research and Development

Abstract: Phenylpropiolaldehyde (also known as 3-Phenyl-2-propynal) is a versatile synthetic

intermediate with significant applications in organic chemistry, materials science, and drug

development.[1] Its unique structure, featuring a conjugated enyne system, allows for diverse

reactivity, making it a valuable building block for more complex molecules.[1] However, its

chemical properties also necessitate stringent safety protocols to mitigate risks associated with

its handling, storage, and disposal. This document provides a detailed guide for researchers,

scientists, and drug development professionals, outlining the essential safety precautions,

detailed handling and storage protocols, and emergency procedures required for the safe

utilization of Phenylpropiolaldehyde in a laboratory setting.

Compound Profile and Hazard Identification
A thorough understanding of the physicochemical properties and inherent hazards of

Phenylpropiolaldehyde is the foundation of its safe use. It is a colorless to brown liquid that is

classified as a skin, eye, and respiratory irritant.[1][2]

Physical and Chemical Properties
The properties of Phenylpropiolaldehyde dictate the necessary engineering controls and

personal protective equipment. Its combustible nature and vapor pressure require careful

management of ignition sources and ventilation.
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Property Value Source

Molecular Formula C₉H₆O [2][3]

Molecular Weight 130.14 g/mol [2][3]

Appearance Colorless to Brown liquid [4][5]

Boiling Point 118 °C at 13 mmHg [1][3][6]

Density 1.064 g/mL at 25 °C [1][3][6]

Flash Point 94 °C (201.2 °F) - closed cup

Solubility

Miscible with chloroform,

dichloromethane, ethyl

acetate, alcohol and ether.

Immiscible with water.

[7]

CAS Number 2579-22-8 [1][2][3]

Hazard Analysis and GHS Classification
Phenylpropiolaldehyde is classified as a hazardous substance under the Globally

Harmonized System (GHS).[2] Adherence to the precautionary statements is mandatory to

prevent exposure and injury.
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GHS Pictogram Signal Word Hazard Class
Hazard and
Precautionary
Statements

Warning

Skin Irritation

(Category 2)Eye

Irritation (Category

2A)Specific Target

Organ Toxicity - Single

Exposure (Category

3), Respiratory Tract

Irritation

Hazard

Statements:H315:

Causes skin irritation.

[2]H319: Causes

serious eye irritation.

[2]H335: May cause

respiratory irritation.

[2]Precautionary

Statements:P261:

Avoid breathing mist

or vapors.P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

[8]P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.P305+P351+P3

38: IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[8]P304+P340:

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[9]

Causality of Hazards:
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Irritation: The aldehyde functional group and the conjugated system can react with biological

macromolecules (proteins, etc.) on the skin, in the eyes, and in the respiratory tract, leading

to irritation and potential tissue damage.[10]

Combustibility: With a flash point of 94 °C, Phenylpropiolaldehyde is a combustible liquid.

Its vapors can form flammable mixtures with air upon heating, necessitating the avoidance of

ignition sources.[9]

Reactivity: This compound is sensitive to air and moisture and may be incompatible with

strong oxidizing agents and strong bases, which could lead to vigorous reactions.[7][11][12]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplementing with

appropriate PPE, is crucial.

Engineering Controls
Chemical Fume Hood: All handling of Phenylpropiolaldehyde, including weighing,

transferring, and use in reactions, must be conducted in a properly functioning chemical

fume hood to minimize inhalation exposure.[8][13]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors.

[10][14]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[14][15]

Personal Protective Equipment (PPE)
The selection of PPE is the final barrier between the researcher and the chemical.[16]
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PPE Category Specification Rationale and Source

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[17]

[18] Inspect gloves for integrity

before use and dispose of

them immediately after

contact.

To prevent skin contact and

irritation.[19] Nitrile gloves offer

broad protection against many

chemicals.[17]

Eye & Face Protection

Chemical splash goggles that

meet ANSI Z87.1 standards.

[20] A face shield should be

worn over goggles during

procedures with a high risk of

splashing.[17][20]

To protect against splashes

that can cause serious eye

irritation.[2][19]

Skin & Body Protection

A fully buttoned, flame-

resistant lab coat.[17] Closed-

toe shoes and long pants are

mandatory.

To protect skin from accidental

spills and prevent

contamination of personal

clothing.[10][18]

Respiratory Protection

Generally not required when

work is performed within a

certified chemical fume hood.

[18] If engineering controls fail

or for emergency response, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge is necessary.

[14][17]

To prevent inhalation, which

can cause respiratory tract

irritation.[2]

Standard Operating Procedures (SOPs)
Adherence to validated SOPs is essential for procedural safety and experimental

reproducibility.

SOP 1: Storage and Incompatibility
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Proper storage is critical to maintaining the chemical's integrity and preventing hazardous

reactions.

Container: Store in the original, tightly sealed container.[14]

Atmosphere: Due to its air and moisture sensitivity, storage under an inert atmosphere (e.g.,

nitrogen or argon) is recommended for long-term stability.[8][12]

Temperature: Store in a cool, dry, well-ventilated area. Recommended storage temperatures

range from 2-8°C to below 30°C depending on the supplier.[3][6] Always follow the

manufacturer's specific guidelines.

Location: Store away from incompatible materials.

Incompatibilities:

Strong Oxidizing Agents: Can cause vigorous or explosive reactions.

Strong Bases: Can catalyze polymerization or other reactions.[11][12]

Heat and Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[12]

[21]

SOP 2: Weighing and Handling Workflow
This protocol minimizes exposure during the transfer of Phenylpropiolaldehyde from its

storage container.

Preparation: Don all required PPE as specified in Section 2.2. Ensure the chemical fume

hood is on and operating correctly.

Transport: Transport the chemical container in a secondary, chemically resistant container.

Dispensing:

Perform all operations within the fume hood.[8]

Place a disposable absorbent pad on the work surface to contain minor drips.[13]
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Slowly open the container. If stored under an inert atmosphere, ensure a gentle positive

pressure of inert gas is available to maintain the atmosphere during transfer.

Use a clean glass pipette or syringe to transfer the desired amount of liquid into a tared,

sealed receiving vessel.

Avoid splashing.

Cleanup:

Securely close both the primary container and the receiving vessel.

Wipe any external contamination from the containers with a cloth lightly dampened with a

suitable solvent (e.g., isopropanol), ensuring the cloth is disposed of as hazardous waste.

Dispose of all contaminated disposable materials (pipettes, absorbent pads, gloves) in a

designated hazardous waste container.[22]

Return to Storage: Promptly return the main container to its designated storage location.

Diagram: Phenylpropiolaldehyde Handling Workflow
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Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup & Disposal Phase

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood
Operation

3. Retrieve from Storage

4. Weigh/Transfer to
Reaction Vessel

5. Securely Seal All
Containers

6. Decontaminate Surfaces
& Glassware

7. Dispose of Contaminated
Materials in Hazardous Waste

8. Return Stock Container
to Proper Storage

9. Doff PPE & Wash Hands

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1214465?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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